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Compound of Interest

Compound Name: (3,5-Diethoxyphenyl)methanol

Cat. No.: B176365

Disclaimer: No specific Safety Data Sheet (SDS) for (3,5-Diethoxyphenyl)methanol was
publicly available at the time of this writing. The following guidance is based on the safety
profiles of structurally similar compounds, such as benzyl alcohol and other alkoxybenzyl
alcohols, as well as general best practices for handling laboratory chemicals. It is imperative to
treat this compound as potentially hazardous and to exercise extreme caution. A thorough risk
assessment should be conducted before any handling.

Hazard Identification and Risk Assessment

(3,5-Diethoxyphenyl)methanol is a substituted benzyl alcohol. While specific toxicity data is
unavailable, related compounds can cause skin, eye, and respiratory tract irritation.[1][2]
Ingestion and inhalation may be harmful.[1][3] The presence of ether groups may introduce
additional hazards, and the compound's flammability characteristics are unknown. Therefore, it
is prudent to handle it as a flammable, irritant, and potentially toxic substance.

Potential Hazards:
o Eye Contact: May cause serious eye irritation.[2]

o Skin Contact: May cause skin irritation.[1][2] Prolonged or repeated contact may lead to
dermatitis.

 Inhalation: May cause respiratory tract irritation.[2]
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 Ingestion: Harmful if swallowed.[3]

o Flammability: Assumed to be a combustible liquid.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory to create a barrier between the researcher and

the chemical.
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Handling and Storage

Handling:

 All work with (3,5-Diethoxyphenyl)methanol should be conducted in a well-ventilated area,

preferably within a certified chemical fume hood.[4]

» Avoid direct contact with skin, eyes, and clothing.[5][6]

¢ Prevent the formation of aerosols or dust.
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e Use non-sparking tools and explosion-proof equipment if the compound is determined to be
flammable.[7][8]

e Ground all containers and transfer equipment to prevent static discharge.[7]
o Ensure an eyewash station and safety shower are readily accessible.

Storage:

Store in a tightly closed, properly labeled container.[7][8][9]

Keep in a cool, dry, and well-ventilated area away from heat, sparks, and open flames.[4][7]

[°]

Store away from strong oxidizing agents, strong acids, and strong bases.[3]

Some suppliers recommend storage at 2-8°C.[10]

Disposal Plan

All waste containing (3,5-Diethoxyphenyl)methanol must be treated as hazardous waste.
Waste Segregation and Collection:

 Liquid Waste: Collect all liquid waste containing this compound in a dedicated, properly
labeled, and sealed container. The container should be made of a compatible material (e.g.,
high-density polyethylene for organic solvents).

e Solid Waste: Contaminated lab supplies (e.g., pipette tips, gloves, weighing paper) should be
collected in a separate, clearly labeled hazardous waste container.

o Empty Containers: Empty containers must be triple-rinsed with a suitable solvent (e.g.,
ethanol or acetone). The rinsate must be collected and disposed of as hazardous waste.[11]
After rinsing, deface the label and dispose of the container according to your institution's
guidelines.[11]

Disposal Procedure:

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.methanex.com/sites/default/files/about-methanol/safe-handling-methanol/SDS/Methanol%2867-56-1%29%20NA%20EN-final%205.3.pdf
https://www.carlroth.com/medias/SDB-AE01-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzNTUwOTB8YXBwbGljYXRpb24vcGRmfGFETm1MMmhoTmk4NU1qSXpNVFl5TWpZMU5qTXdMMU5FUWw5QlJUQXhYMEZWWDBWT0xuQmtaZ3xkNDMwZWEyMWU3ZmI2NjczYzUzOWMxOTY1YmZiOTViNTdhMTk0MTcwYjM1ODQwYWQyZmJhNDBjY2IwZWJhODJh
https://www.methanex.com/sites/default/files/about-methanol/safe-handling-methanol/SDS/Methanol%2867-56-1%29%20NA%20EN-final%205.3.pdf
https://www.methanex.com/sites/default/files/about-methanol/safe-handling-methanol/SDS/Methanol%2867-56-1%29%20NA%20EN-final%205.3.pdf
https://www.carlroth.com/medias/SDB-AE01-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzNTUwOTB8YXBwbGljYXRpb24vcGRmfGFETm1MMmhoTmk4NU1qSXpNVFl5TWpZMU5qTXdMMU5FUWw5QlJUQXhYMEZWWDBWT0xuQmtaZ3xkNDMwZWEyMWU3ZmI2NjczYzUzOWMxOTY1YmZiOTViNTdhMTk0MTcwYjM1ODQwYWQyZmJhNDBjY2IwZWJhODJh
https://www.sigmaaldrich.com/TW/zh/sds/aldrich/151947
https://www.chemos.de/import/data/msds/GB_en/67-56-1-A0287913-GB-en.pdf
https://www.methanex.com/sites/default/files/about-methanol/safe-handling-methanol/SDS/Methanol%2867-56-1%29%20NA%20EN-final%205.3.pdf
https://www.sigmaaldrich.com/TW/zh/sds/aldrich/151947
https://www.fishersci.com/store/msds?partNumber=CC53709DA&productDescription=%284-PHENOXYPHENYL%29METHANOL1GR&vendorId=VN00092202&countryCode=US&language=en
https://www.bldpharm.com/products/198623-56-2.html
https://www.benchchem.com/product/b176365?utm_src=pdf-body
https://rtong.people.ust.hk/ChEmoryWasteDisposal_NEW.pdf
https://rtong.people.ust.hk/ChEmoryWasteDisposal_NEW.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b176365?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

All hazardous waste must be disposed of through your institution's environmental health and
safety (EHS) office.

Do not pour any waste containing this compound down the drain.[12]

Ensure all waste containers are securely closed and properly labeled with the contents.

Emergency Procedures

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[3]

Skin Contact: Immediately wash skin with plenty of soap and water for at least 15 minutes.
Remove contaminated clothing and shoes. Seek medical attention if irritation persists.[3]

Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is
difficult, give oxygen. Seek immediate medical attention.[3]

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Seek immediate medical attention.[13]

Spills: Evacuate the area. Wear appropriate PPE. Absorb the spill with an inert material (e.g.,
vermiculite, sand) and place it in a sealed container for disposal. Ventilate the area and wash
the spill site after material pickup is complete.

Visual Workflow for Handling and Disposal
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Caption: Workflow for the safe handling and disposal of (3,5-Diethoxyphenyl)methanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. fishersci.com [fishersci.com]

. cdn.caymanchem.com [cdn.caymanchem.com]

. fishersci.com [fishersci.com]

. chemos.de [chemos.de]

. methanex.com [methanex.com]

. solventsandpetroleum.com [solventsandpetroleum.com]
. methanex.com [methanex.com]

. carlroth.com:443 [carlroth.com:443]

°
(o] (0] ~ (o)) ()] EEN w N =

. sigmaaldrich.com [sigmaaldrich.com]

e 10. 198623-56-2|(3,5-Diethoxyphenyl)methanol|BLD Pharm [bldpharm.com]

e 11. rtong.people.ust.hk [rtong.people.ust.hk]

e 12. Chapter 7 - Management Procedures For Specific Waste Types [ehs.cornell.edu]
¢ 13. file.medchemexpress.com [file.medchemexpress.com]

¢ To cite this document: BenchChem. [Essential Safety and Operational Guide for (3,5-
Diethoxyphenyl)methanol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b176365#personal-protective-equipment-for-handling-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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